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Compound of Interest

Compound Name: BW 245C
CAS No.: 72880-75-2
Cat. No.: B7803703
Get Quote
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Abstract & Introduction

BW 245C is a highly selective, high-affinity agonist for the Prostaglandin D2 receptor 1 (DP1).
[1] Unlike the endogenous ligand PGD2, which is rapidly metabolized and acts non-selectively
across DP1, DP2 (CRTH2), and FP receptors, BW 245C offers a stable tool for isolating DP1-
mediated signaling events, such as vasodilation, inhibition of platelet aggregation, and
suppression of eosinophil apoptosis.

However, the utility of BW 245C is frequently compromised by improper handling. As a
lipophilic hydantoin derivative, it exhibits poor aqueous solubility and susceptibility to
precipitation upon dilution. This Application Note defines the "Anhydrous Stock / Immediate
Dilution” protocol to ensure experimental reproducibility.

Chemical Profile & Solubility Data[2][3][4]

Understanding the physicochemical limitations of BW 245C is the first step in preventing data
variability.
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Property Specification

(4S)-(3-[(3R)-3-cyclohexyl-3-hydroxypropyl]-2,5-

Chemical Name _ o . o
dioxo-4-imidazolidineheptanoic acid)

Molecular Weight ~368.5 g/mol
Primary Solvent DMSO (Dimethyl sulfoxide) or Ethanol
Aqueous Solubility Negligible (< 10 pg/mL directly in water)

High (Requires organic co-solvent for aqueous

Lipophilicity buffers)
uffers

Solubility Compatibility Table

Solvent Solubility Limit Stability at -20°C Recommended Use
) Preferred for Stock
DMSO ~25-50 mg/mL High (> 6 months) ]
Solutions.

Moderate Acceptable for acute
Ethanol ~25-50 mg/mL o

(Evaporation risk) use.

Unstable NEVER use for stock
PBS / Water < 0.1 mg/mL o

(Precipitates) storage.

Critical Note: Aqueous solutions of BW 245C are chemically unstable due to hydrolysis risks of
the hydantoin ring and physical instability (precipitation). Aqueous dilutions must be prepared

immediately prior to use.

Mechanism of Action

To validate the activity of stored BW 245C stocks, one must understand the downstream
signaling pathway. BW 245C binds DP1, a G
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s-coupled GPCR, triggering adenylyl cyclase (AC) and elevating cCAMP.
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Figure 1: The canonical Gs-coupled signaling pathway activated by BW 245C.

Protocol: Preparation and Storage

This protocol utilizes the "Single-Freeze Aliquot" method to prevent freeze-thaw degradation
and hygroscopic damage (water absorption by DMSO).

Materials Required[3][5][6][7]1[8][9][10][11][12]

o BW 245C Solid (Store at -20°C, desiccated).

e Anhydrous DMSO (High purity, >99.9%).

o Amber glass vials (Borosilicate) or high-quality polypropylene microcentrifuge tubes.

« Inert gas (Nitrogen or Argon) - Optional but recommended.

Step-by-Step Methodology

o Equilibration: Allow the vial of solid BW 245C to equilibrate to room temperature inside the
desiccator before opening.

o Reasoning: Opening a cold vial causes condensation, introducing water that accelerates
hydrolysis.

e Solvation: Dissolve the solid in anhydrous DMSO to a concentration of 10 mM to 50 mM.

o Calculation: For 10 mg of BW 245C (MW ~368.5), add ~2.7 mL DMSO for a 10 mM stock.
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o Technique: Vortex gently until the solution is completely clear.
 Aliquoting: Immediately dispense into single-use aliquots (e.g., 10-50 pL).

o Why? BW 245C is stable in DMSO, but DMSO is hygroscopic. Repeated opening pulls
water from the air, degrading the compound over time.

» Storage: Store aliquots at -20°C (stable for 6—12 months) or -80°C (stable for >1 year).
e Working Solution (Day of Assay):
o Thaw one aliquot.

o Dilute 1:1000 or greater into the assay buffer (e.g., PBS or Media) to achieve the working
concentration (e.g., 1 uM).

o Constraint: Ensure the final DMSO concentration is < 0.1% to avoid solvent toxicity.

o Use within 4 hours. Discard unused aqueous solution.

Workflow Visualization
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Figure 2: The "Single-Freeze" workflow ensures compound integrity by preventing freeze-thaw

cycles.

Quality Control & Troubleshooting

Functional Validation (CAMP Assay)

If stock degradation is suspected, perform a functional check before committing to expensive

animal or tissue studies.

System: HEK293 cells expressing DP1 (or human platelets).

Treatment: Treat cells with 10 nM — 1 uM BW 245C for 15 minutes.

Readout: Measure cAMP levels (ELISA or FRET biosensor).

Criteria: A fresh stock should elicit a >10-fold increase in cAMP over vehicle control.

Troubleshooting Logic Tree
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Figure 3: Decision matrix for troubleshooting solubility and potency issues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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